Cas no 394655-17-5 (1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene)

• Product Name: 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene
• CAS No: 394655-17-5
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• MDL: MFCD04114786
• CID: 308562
• PubChem ID: 2771654
• Update Time: 2025-07-19

1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-3-methoxy-
• 1-[isocyano-(4-methylphenyl)sulfonylmethyl]-3-methoxybenzene
• 1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-3-methoxyBenzene
• ALPHA-TOSYL-(3-METHOXYBENZYL) ISOCYANIDE
• a-Tosyl-(3-methoxybenzyl) isocyanide
• GL-0066
• ISOCYANO(3-METHOXYPHENYL)METHYL-4-METHYLPHENYL SULFONE
• Isocyano(3-methoxyphenyl)methyl-4-methylphenyl sulphone
• [1-(3-Methoxyphenyl)-1-tosyl]methyl isocyanide
• a-Tosyl-(3-methoxybenzyl)isocyanide
• 3-isocyano-1-[3-isocyano-2-[(3-methoxyphenyl)methyl]-4-methyl-phenyl]sulfonyl-2-[(3-methoxyphenyl)methyl]-4-methyl-benzene;a-Tosyl-(3-methoxybenzyl) isocyanide
• 1-(Isocyano(tosyl)methyl)-3-methoxybenzene
• SCHEMBL1307531
• A824558
• alfa-(4-Toluenesulfonyl)-3-methoxybenzylisocyanide
• FT-0604144
• AKOS005257481
• 394655-17-5
• DS-8571
• DB-017976
• 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene

• MDL： MFCD04114786
• Inchi： 1S/C16H15NO3S/c1-12-7-9-15(10-8-12)21(18,19)16(17-2)13-5-4-6-14(11-13)20-3/h4-11,16H,1,3H3
• InChI Key： INJOLCGALKIREA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC=C(C=1)OC)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 301.07700
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Boiling Point: 302.2°C at 760 mmHg
• PSA: 51.75000
• LogP: 3.70690

1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene

Professional Introduction to Compound with CAS No. 394655-17-5 and Product Name: 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene

The compound with the CAS number 394655-17-5 and the product name 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of an isocyanide group, a sulfonyl methyl group, and a methoxy-substituted benzene ring contributes to its versatile reactivity and functional properties, making it a valuable intermediate in the development of novel chemical entities.

In recent years, the exploration of isocyanide-based compounds has seen remarkable advancements, particularly in the context of drug discovery and molecular recognition. The isocyanide functional group, known for its ability to participate in diverse chemical transformations such as cycloadditions, coupling reactions, and polymerization processes, has been extensively studied for its role in constructing complex molecular architectures. The compound in question, 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene, exemplifies the strategic use of this moiety to enhance the reactivity and selectivity of synthetic pathways.

The sulfonyl methyl group appended to the isocyanide moiety introduces an additional layer of functionality, enabling further derivatization and modification. This feature is particularly useful in medicinal chemistry where such groups often serve as pharmacophores or key interaction points with biological targets. The methoxy substitution on the benzene ring not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, which are critical factors in pharmaceutical development.

Recent studies have highlighted the significance of 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene in the synthesis of biologically active compounds. For instance, researchers have leveraged its reactivity to develop novel heterocyclic scaffolds that exhibit promising pharmacological properties. The compound's ability to undergo cycloaddition reactions with various nucleophiles has been exploited to generate complex cyclic structures, which are often found in natural products and bioactive molecules. These reactions not only showcase the synthetic versatility of 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene but also underscore its potential as a building block in drug discovery.

Moreover, the compound's structural features make it an attractive candidate for exploring new chemical reactions and methodologies. The interplay between the isocyanide group, sulfonyl methyl group, and methoxy-substituted benzene ring provides a rich ground for innovation. For example, recent advancements in transition metal-catalyzed reactions have opened up new avenues for functionalizing this compound. Such catalytic approaches have enabled the introduction of diverse substituents at specific positions within the molecule, thereby expanding its chemical space and utility.

In the context of medicinal chemistry, the development of novel therapeutic agents often relies on innovative synthetic strategies. The compound 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene serves as a prime example of how structural diversity can be harnessed to discover new drugs. Its unique combination of functional groups allows for the exploration of multiple biological targets and pathways. This flexibility is crucial in addressing complex diseases that require multifaceted therapeutic interventions.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The ability to modify its structure through various chemical transformations makes it a versatile platform for developing novel materials with tailored properties. For instance, researchers have explored its use in designing polymers and coatings that exhibit enhanced durability or biodegradability.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene. The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process by enabling rapid evaluation of molecular properties and interactions. These advancements are particularly relevant in identifying new leads for drug development and optimizing existing synthetic routes.

In conclusion, 1-Isocyano(4-methylbenzenesulfonyl)methyl-3-methoxybenzene represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel chemical entities with potential applications across multiple disciplines. As research continues to uncover new methodologies and applications for this compound, its importance in advancing scientific knowledge and innovation is set to grow.